Cas no 62246-50-8 (Hexanoic acid, 2-isothiocyanato-, ethyl ester)

Hexanoic acid, 2-isothiocyanato-, ethyl ester structure
62246-50-8 structure
Product Name:Hexanoic acid, 2-isothiocyanato-, ethyl ester
CAS No:62246-50-8
MF:C9H15NO2S
MW:201.28590130806
CID:452635
PubChem ID:526512
Update Time:2025-04-19

Hexanoic acid, 2-isothiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-isothiocyanato-, ethyl ester
    • ethyl 2-isothiocyanatohexanoate
    • DTXSID30335711
    • 62246-50-8
    • VIIMESNYNGVWOV-UHFFFAOYSA-N
    • 2-Isothiocyanato-hexanoic acid ethyl ester
    • Inchi: 1S/C9H15NO2S/c1-3-5-6-8(10-7-13)9(11)12-4-2/h8H,3-6H2,1-2H3
    • InChI Key: VIIMESNYNGVWOV-UHFFFAOYSA-N
    • SMILES: S=C=NC(C(=O)OCC)CCCC

Computed Properties

  • Exact Mass: 201.08245
  • Monoisotopic Mass: 201.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • PSA: 38.66
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd